Cas no 31888-76-3 (Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one,5-(3,4-dimethoxyphenyl)-)

• Product Name: Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one,5-(3,4-dimethoxyphenyl)-
• CAS No: 31888-76-3
• MF: C₂₁H₁₆O₆
• MW: 364.348146438599
• CID: 315673
• Update Time: 2024-01-28

Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one,5-(3,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one,5-(3,4-dimethoxyphenyl)-
• 1-(3,4-dimethoxyphenyl)-3-hydroxymethyl-6,7-methylenedioxynaphthalene-2-carboxylic acid lactone
• 4-Deoxyisodiphyllin
• Chinensin
• 5-(3,4-Dimethoxyphenyl)furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one
• 6,7-(Epoxymethanoxy)-9-(3,4-dimethoxyphenyl)-1,3-dihydronaphtho[2,3-c]furan-1-one
• Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one, 5-(3,4-dimethoxyphenyl)-

• Inchi： 1S/C21H16O6/c1-23-15-4-3-11(6-16(15)24-2)19-14-8-18-17(26-10-27-18)7-12(14)5-13-9-25-21(22)20(13)19/h3-8H,9-10H2,1-2H3
• InChI Key： PJLRAQVYTOCNHT-UHFFFAOYSA-N
• SMILES： O1C2=CC3C(C=C2OC1)=C(C1=CC=C(OC)C(OC)=C1)C1C(=O)OCC=1C=3

Computed Properties

• Exact Mass: 364.095
• Monoisotopic Mass: 364.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2A^2

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• Melting Point: 220-222 °C
• Boiling Point: 594.9±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Arylnaphthalene lignans Arylnaphthalene lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Arylnaphthalene lignans